Cas no 1805235-74-8 (2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805235-74-8
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4856957
• Update Time: 2025-05-25

2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-1-4-2-13-8(12)5(3-14)6(4)7(10)11/h2-3,7H,1H2,(H2,12,13)
• InChI Key： UMOIPZXAOJFLIS-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C=O)=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.7
• Topological Polar Surface Area: 56

Additional information on 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde

Research Brief on 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805235-74-8)

2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS: 1805235-74-8) is a specialized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel anticancer and anti-inflammatory agents, owing to its unique structural features, including the difluoromethyl and bromomethyl functional groups, which enhance its reactivity and binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key building block in the synthesis of selective kinase inhibitors. The researchers demonstrated that the bromomethyl group facilitates efficient cross-coupling reactions, enabling the rapid diversification of the pyridine core. Meanwhile, the difluoromethyl group was found to significantly improve the metabolic stability of the resulting compounds, a critical factor in drug development. The study reported several derivatives with nanomolar potency against specific kinase targets, underscoring the compound's utility in hit-to-lead optimization.

In addition to its role in kinase inhibitor development, 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde has been investigated for its potential in covalent drug design. A recent preprint on bioRxiv detailed its application in the synthesis of covalent inhibitors targeting cysteine residues in oncogenic proteins. The electrophilic nature of the bromomethyl group allows for selective modification of thiol groups, enabling the design of irreversible inhibitors with enhanced target engagement and prolonged pharmacological effects. This approach has shown promise in overcoming drug resistance mechanisms in certain cancer types.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported in Organic Process Research & Development. A novel one-pot synthesis route was developed, significantly improving yield and purity while reducing the use of hazardous reagents. This methodological breakthrough is expected to facilitate broader adoption of the compound in industrial drug discovery programs. Furthermore, computational studies have provided insights into its conformational preferences and electronic properties, aiding in the rational design of derivatives with optimized pharmacokinetic profiles.

The safety profile and handling requirements of 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde have also been a focus of recent research. Material safety data sheets (MSDS) and stability studies indicate that while the compound is stable under inert conditions, it requires careful handling due to its potential reactivity. Proper storage at low temperatures and protection from moisture are recommended to maintain its integrity for synthetic applications.

Looking forward, the unique combination of functional groups in this pyridine derivative positions it as a valuable scaffold for continued exploration in drug discovery. Ongoing research is investigating its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. The compound's CAS number (1805235-74-8) has become increasingly prevalent in patent applications, suggesting growing commercial interest in its pharmaceutical applications.